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Compound Name: DesBr-NPB-23 (human)

Cat. No.: B3028967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of experimental techniques to

elucidate the function of DesBr-NPB-23, a potent kisspeptin receptor antagonist. The protocols

detailed below are designed to assist researchers in pharmacology, reproductive biology, and

oncology in investigating the mechanism of action and therapeutic potential of this compound.

Introduction to DesBr-NPB-23
DesBr-NPB-23 is a synthetic peptide analog that acts as an antagonist to the kisspeptin

receptor (KISS1R), also known as GPR54. The kisspeptin/KISS1R system is a critical regulator

of the hypothalamic-pituitary-gonadal (HPG) axis and plays a pivotal role in puberty onset and

the regulation of gonadotropin-releasing hormone (GnRH) secretion. By blocking the action of

endogenous kisspeptins, DesBr-NPB-23 provides a valuable tool for dissecting the

physiological roles of the kisspeptin signaling pathway and for the development of therapeutics

for hormone-dependent disorders such as precocious puberty, endometriosis, and certain

cancers.[1][2]

Signaling Pathway of Kisspeptin and the
Antagonistic Action of DesBr-NPB-23
Kisspeptin, upon binding to its G-protein coupled receptor, KISS1R, on GnRH neurons, initiates

a signaling cascade that leads to the secretion of GnRH.[3][4] This, in turn, stimulates the
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pituitary gland to release luteinizing hormone (LH) and follicle-stimulating hormone (FSH),

which act on the gonads. DesBr-NPB-23 competitively inhibits the binding of kisspeptin to

KISS1R, thereby blocking downstream signaling and subsequent gonadotropin release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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